Cas no 2228567-35-7 (4-(4-aminobut-1-en-2-yl)-3-methoxyphenol)

• Product Name: 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol
• CAS No: 2228567-35-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5902412
• PubChem ID: 164664013
• Update Time: 2025-05-27

4-(4-aminobut-1-en-2-yl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol
• EN300-1802261
• 2228567-35-7

• Inchi： 1S/C11H15NO2/c1-8(5-6-12)10-4-3-9(13)7-11(10)14-2/h3-4,7,13H,1,5-6,12H2,2H3
• InChI Key： BGUHYKQTMNWWLR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=C)CCN)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol

Research Brief on 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol (CAS: 2228567-35-7): Recent Advances and Applications

4-(4-aminobut-1-en-2-yl)-3-methoxyphenol (CAS: 2228567-35-7) is a chemically synthesized compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a modulator of key signaling pathways involved in inflammation. The study demonstrated that 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol effectively inhibits the NF-κB pathway, a critical regulator of inflammatory responses. This finding suggests its potential as a novel anti-inflammatory agent, with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters, explored the compound's anticancer properties. The study revealed that 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol induces apoptosis in several cancer cell lines, including breast and lung cancer, by activating the intrinsic mitochondrial pathway. The compound's selective cytotoxicity towards cancer cells, while sparing normal cells, highlights its potential as a targeted therapeutic agent.

Recent advancements in synthetic chemistry have also contributed to the optimization of 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol production. A study in Organic Process Research & Development reported a scalable and cost-effective synthesis route, improving the compound's accessibility for further preclinical and clinical studies. This development is crucial for accelerating its transition from bench to bedside.

In addition to its therapeutic potential, the compound's pharmacokinetic and safety profiles have been evaluated in preclinical models. Results from these studies, published in Drug Metabolism and Disposition, indicate favorable oral bioavailability and a manageable toxicity profile, further supporting its candidacy for drug development.

Looking ahead, ongoing research aims to explore the compound's applications in neurodegenerative diseases, given its structural similarity to known neuroprotective agents. Preliminary data from in vitro and in vivo models suggest its ability to mitigate oxidative stress and neuronal damage, opening new avenues for treating conditions like Alzheimer's and Parkinson's diseases.

In conclusion, 4-(4-aminobut-1-en-2-yl)-3-methoxyphenol (CAS: 2228567-35-7) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and characterization, underscore its potential to address unmet medical needs. Future studies will be pivotal in translating these findings into clinically viable therapies.